Cas no 211510-16-6 (Benzeneacetic acid, a-oxo-,1,1'-(oxydi-2,1-ethanediyl) ester)

• Product Name: Benzeneacetic acid, a-oxo-,1,1'-(oxydi-2,1-ethanediyl) ester
• CAS No: 211510-16-6
• MF: C₂₀H₁₈O₇
• MW: 370.352726459503
• CID: 269541
• PubChem ID: 60004985
• Update Time: 2025-04-19

Benzeneacetic acid, a-oxo-,1,1'-(oxydi-2,1-ethanediyl) ester Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, a-oxo-,1,1'-(oxydi-2,1-ethanediyl) ester
• Benzeneacetic acid, alpha-oxo-, 1,1'-(oxydi-2,1-ethanediyl) ester
• Benzeneacetic acid, alpha-oxo-, oxydi-2,1-ethanediyl ester
• Benzeneaceticacid, a-oxo-, oxydi-2,1-ethanediyl ester
• Benzeneacetic acid, .alpha.-oxo-, oxydi-2,1-ethanediyl ester
• 1,1'-(Oxydi-2,1-ethanediyl) bis(alpha-oxobenzeneacetate)
• Oxy-phenylacetic acid 2-(2-oxo-2-phenyl-acetoxy-ethoxy)-
• FIOCEWASVZHBTK-UHFFFAOYSA-N
• Y2P98U89Q7
• NS00130159
• Benzeneacetic acid,a-oxo-,1,1'-(oxydi-2,1-ethanediyl)ester
• DTXSID80905009
• SCHEMBL665971
• 211510-16-6
• Irgacure 754
• IRGACURE754
• 2-[2-(2-oxo-2-phenylacetyl)oxyethoxy]ethyl 2-oxo-2-phenylacetate

• Inchi： 1S/C20H18O7/c21-17(15-7-3-1-4-8-15)19(23)26-13-11-25-12-14-27-20(24)18(22)16-9-5-2-6-10-16/h1-10H,11-14H2
• InChI Key： FIOCEWASVZHBTK-UHFFFAOYSA-N
• SMILES： O(CCOC(C(C1C=CC=CC=1)=O)=O)CCOC(C(C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 370.10525291g/mol
• Monoisotopic Mass: 370.10525291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 12
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 96Ų